![molecular formula C25H23BrN2O3 B4579443 3-(2-bromo-5-ethoxy-4-isopropoxyphenyl)-2-cyano-N-1-naphthylacrylamide](/img/structure/B4579443.png)
3-(2-bromo-5-ethoxy-4-isopropoxyphenyl)-2-cyano-N-1-naphthylacrylamide
Overview
Description
3-(2-bromo-5-ethoxy-4-isopropoxyphenyl)-2-cyano-N-1-naphthylacrylamide, also known as BINA, is a synthetic compound that belongs to the acrylamide family. It is a potent and selective inhibitor of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in several cellular processes, including cell proliferation, differentiation, and apoptosis. BINA has gained significant attention in recent years due to its potential use in scientific research, particularly in the fields of neuroscience, cancer, and diabetes.
Scientific Research Applications
Synthetic Applications and Intermediate Uses
A Practical Synthesis of 2-Bromo-6-methoxynaphthalene : This study discusses the synthesis of an important intermediate in the preparation of non-steroidal anti-inflammatory agents, showcasing the utility of brominated and methoxylated naphthalenes in pharmaceutical chemistry. The process involves methylation and bromination steps, which could be analogous to the synthesis or functionalization of the compound , indicating its potential as a precursor in medicinal chemistry (Wei-Ming Xu & Hong-Qiang He, 2010).
Reactions and Chemical Properties
Reactions of 3-aryl-2-nitroacrylates with Titanium Tetrachloride : This research provides insights into the reactivity of aryl-acrylates, which could be relevant for understanding the chemical behavior of the target compound, especially if it undergoes similar reactions involving halogens and ethers (S. Hirotani & S. Zen, 1994).
Corrosion Inhibition
A Study of the Synthesis and Characterization of New Acrylamide Derivatives for Use as Corrosion Inhibitors : This paper discusses the use of acrylamide derivatives as corrosion inhibitors, indicating potential industrial applications of similar compounds in protecting metals against corrosion. The study employs chemical and electrochemical methods to evaluate the effectiveness of these inhibitors (Ahmed Abu-Rayyan et al., 2022).
Molecular Control and Optical Properties
Tuning Optical Properties and Enhancing Solid-State Emission of Poly(thiophene)s : This study illustrates how functionalization of polymers with various substituents can alter their optical properties. By extension, the functional groups in the compound of interest might offer similar opportunities for tuning the properties of material science applications (Yuning Li, G. Vamvounis, & S. Holdcroft, 2002).
Synthesis and Copolymerization
Synthesis and styrene copolymerization of novel phenoxy ring-substituted isopropyl phenylcyanoacrylates : Research into the copolymerization of substituted phenylcyanoacrylates with styrene suggests potential for the development of new polymeric materials. The study's focus on synthesizing and characterizing acrylates for copolymerization could relate to similar applications for the compound , highlighting its potential in materials science (Paige M. Whelpley et al., 2022).
properties
IUPAC Name |
(E)-3-(2-bromo-5-ethoxy-4-propan-2-yloxyphenyl)-2-cyano-N-naphthalen-1-ylprop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23BrN2O3/c1-4-30-23-13-18(21(26)14-24(23)31-16(2)3)12-19(15-27)25(29)28-22-11-7-9-17-8-5-6-10-20(17)22/h5-14,16H,4H2,1-3H3,(H,28,29)/b19-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRTQMRNRESNESN-XDHOZWIPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C=C(C#N)C(=O)NC2=CC=CC3=CC=CC=C32)Br)OC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C(=C1)/C=C(\C#N)/C(=O)NC2=CC=CC3=CC=CC=C32)Br)OC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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